Cas no 2320642-86-0 (1-(pyridin-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazin-2-one)

• Product Name: 1-(pyridin-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazin-2-one
• CAS No: 2320642-86-0
• MF: C₁₆H₁₄F₃N₃O₄S
• MW: 401.360272884369
• CID: 6038874
• PubChem ID: 131702385
• Update Time: 2025-06-13

1-(pyridin-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazin-2-one
• 2320642-86-0
• 1-(pyridin-3-yl)-4-((4-(trifluoromethoxy)phenyl)sulfonyl)piperazin-2-one
• 1-(pyridin-3-yl)-4-[4-(trifluoromethoxy)benzenesulfonyl]piperazin-2-one
• F6573-7682
• AKOS040705387
• 1-pyridin-3-yl-4-[4-(trifluoromethoxy)phenyl]sulfonylpiperazin-2-one

• Inchi： 1S/C16H14F3N3O4S/c17-16(18,19)26-13-3-5-14(6-4-13)27(24,25)21-8-9-22(15(23)11-21)12-2-1-7-20-10-12/h1-7,10H,8-9,11H2
• InChI Key： ISIHCSCWYIEIOP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(N1CC(N(C2C=NC=CC=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 401.06571160g/mol
• Monoisotopic Mass: 401.06571160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.2Ų

Additional information on 1-(pyridin-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazin-2-one

Comprehensive Overview of 1-(pyridin-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazin-2-one (CAS No. 2320642-86-0)

In the realm of pharmaceutical and agrochemical research, 1-(pyridin-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazin-2-one (CAS No. 2320642-86-0) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine and trifluoromethoxy functional groups, exhibits potential applications in drug discovery and material science. Its structural complexity and sulfonylpiperazin-2-one backbone make it a versatile candidate for modulating biological targets, particularly in the development of kinase inhibitors and GPCR ligands.

The compound’s CAS No. 2320642-86-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and high-throughput screening. Researchers are particularly intrigued by its trifluoromethoxy moiety, which enhances metabolic stability and bioavailability—a critical factor in modern drug design. Recent studies highlight its potential in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine.

From a synthetic perspective, 1-(pyridin-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazin-2-one exemplifies advancements in heterocyclic chemistry. Its pyridin-3-yl group facilitates π-stacking interactions, while the benzenesulfonyl segment contributes to binding affinity. These features are often discussed in forums focusing on fragment-based drug discovery and computational chemistry, where users seek insights into scaffold optimization.

Environmental and green chemistry considerations are also pivotal. The trifluoromethoxy group’s persistence raises questions about sustainable synthesis methods, a topic gaining traction in AI-driven molecular design platforms. Innovations like catalytic C-H activation and flow chemistry are being explored to minimize waste during production, addressing the demand for eco-friendly protocols.

In summary, CAS No. 2320642-86-0 represents a convergence of structural ingenuity and therapeutic potential. Its interdisciplinary appeal—spanning organic synthesis, drug development, and materials science—ensures its prominence in both literature and industrial pipelines. As research progresses, this compound may unlock novel pathways for treating complex diseases while adhering to green chemistry principles.